Cas no 101237-16-5 (2,1,3-Benzoxadiazol-4-amine, N-hexadecyl-7-nitro-)
101237-16-5 structure
Product Name:2,1,3-Benzoxadiazol-4-amine, N-hexadecyl-7-nitro-
CAS No:101237-16-5
MF:C22H36N4O3
MW:404.546245574951
CID:1128509
PubChem ID:13452092
Update Time:2025-04-20
2,1,3-Benzoxadiazol-4-amine, N-hexadecyl-7-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazol-4-amine, N-hexadecyl-7-nitro-
- N-hexadecyl-4-nitro-2,1,3-benzoxadiazol-7-amine
- N-hexadecyl-7-nitrobenzo[c][1,2,5]oxadiazol-4-amine
- DTXSID20541243
- SCHEMBL4666212
- 101237-16-5
- N-HEXADECYL-7-NITRO-2,1,3-BENZOXADIAZOL-4-AMINE
- TQP0993
-
- Inchi: 1S/C22H36N4O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-23-19-16-17-20(26(27)28)22-21(19)24-29-25-22/h16-17,23H,2-15,18H2,1H3
- InChI Key: LUFVRSBIQWUQBO-UHFFFAOYSA-N
- SMILES: O1N=C2C(=CC=C(C2=N1)NCCCCCCCCCCCCCCCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 404.27898
- Monoisotopic Mass: 404.27874102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 16
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.7
- Topological Polar Surface Area: 96.8Ų
Experimental Properties
- PSA: 94.09
2,1,3-Benzoxadiazol-4-amine, N-hexadecyl-7-nitro- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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